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Compound of Interest

Compound Name: AF615

Cat. No.: B15524378 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AF615 (CAS 122510-61-6) was not located

in the available search results. The following disposal procedures are based on general best

practices for non-hazardous solid laboratory chemical waste. Researchers should always

consult their institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure compliance with local, state, and federal regulations.[1][2]

AF615, with the chemical name N'-(morpholine-4-carbonothioyl)pyrazine-2-carbohydrazide, is

described as an off-white solid that is shipped as a non-hazardous chemical.[3][4] Despite its

non-hazardous classification for shipping, proper disposal is crucial to maintain a safe

laboratory environment and to prevent potential environmental contamination.

Summary of AF615 Information
Property Information Source

Chemical Name

N'-(morpholine-4-

carbonothioyl)pyrazine-2-

carbohydrazide

[3][4]

CAS Number 122510-61-6 [3][4]

Physical Form Off-white solid [3]

Solubility Soluble in DMSO [3]

Shipping Classification Non-hazardous chemical [3]

Quantitative Disposal Data
Not available due to the

absence of a specific SDS.
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Step-by-Step Disposal Procedures
The following is a general protocol for the disposal of small quantities of non-hazardous solid

chemical waste like AF615.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves, when handling any chemical waste.

2. Waste Identification and Segregation:

Ensure that the waste is solely AF615 and not mixed with any hazardous substances. If it is

contaminated with hazardous materials, it must be treated as hazardous waste.[1]

Do not mix solid waste with liquid waste.[1]

3. Containerization:

Place the solid AF615 waste in a clearly labeled, sealed container. The container should be

compatible with the chemical and in good condition.[5]

The label should include the full chemical name ("AF615, N'-(morpholine-4-

carbonothioyl)pyrazine-2-carbohydrazide") and clearly state "Non-hazardous waste for

disposal."

4. Institutional Waste Collection:

Follow your institution's specific procedures for the collection of non-hazardous laboratory

waste. Do not dispose of chemical waste in the regular trash unless explicitly permitted by

your EHS department.[5][6]

Some institutions may have a designated collection area for non-hazardous solid chemical

waste.

5. Disposal of Empty Containers:

An "empty" container that held AF615 should have all labels removed or defaced.[5]
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The container must be completely empty, with no residual solid material.[5]

Consult your institutional guidelines for the disposal of empty chemical containers; they may

often be disposed of in the regular trash or designated glass disposal containers.[5]

Disposal Workflow Diagram
The following diagram illustrates the general decision-making process for the disposal of a non-

hazardous laboratory chemical.
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General Disposal Workflow for Non-Hazardous Solid Laboratory Chemical

Start: AF615 Waste

Identify Waste
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hazardous materials?
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No

Treat as Hazardous Waste

Yes

Package in a labeled,
sealed container.

Label: 'Non-Hazardous Waste'

Consult Institutional EHS
for collection and disposal procedures.

Follow institutional guidelines
for hazardous waste disposal.

Dispose according to
EHS guidance.
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Caption: Disposal workflow for a non-hazardous solid chemical.
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Experimental Protocols
Detailed experimental protocols for disposal are not applicable in this context as disposal is a

procedural matter guided by safety and regulatory standards rather than experimental

investigation. The key "protocol" is to adhere to the established waste management guidelines

of your institution.

It is imperative for all laboratory personnel to be trained on their institution's specific waste

disposal procedures.[7] When in doubt, always err on the side of caution and treat the waste as

hazardous until confirmed otherwise by your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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